Cas no 10155-17-6 (Propanenitrile, 3-[(1-methylethyl)phenylamino]-)

• Product Name: Propanenitrile, 3-[(1-methylethyl)phenylamino]-
• CAS No: 10155-17-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 1129220
• PubChem ID: 24703511
• Update Time: 2025-04-20

Propanenitrile, 3-[(1-methylethyl)phenylamino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[(1-methylethyl)phenylamino]-
• 3-(N-propan-2-ylanilino)propanenitrile
• 10155-17-6
• 3-[Phenyl(propan-2-yl)amino]propanenitrile
• DTXSID90640893
• AKOS000186908
• SCHEMBL13166559

• Inchi： 1S/C12H16N2/c1-11(2)14(10-6-9-13)12-7-4-3-5-8-12/h3-5,7-8,11H,6,10H2,1-2H3
• InChI Key： TZDBPMHFGDTQND-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CCC#N)C(C)C

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03
• LogP: 2.81508